Cas no 2219369-73-8 (pyrazolo3,2-b1,3thiazole-6-carboxylic acid)

• Product Name: pyrazolo3,2-b1,3thiazole-6-carboxylic acid
• CAS No: 2219369-73-8
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• CID: 6326704
• PubChem ID: 165605730
• Update Time: 2025-05-20

pyrazolo3,2-b1,3thiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• pyrazolo3,2-b1,3thiazole-6-carboxylic acid
• pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid
• EN300-1692969
• 2219369-73-8
• Pyrazolo[5,1-b]thiazole-6-carboxylic acid

• Inchi： 1S/C6H4N2O2S/c9-6(10)4-3-5-8(7-4)1-2-11-5/h1-3H,(H,9,10)
• InChI Key： XVQBALXPVWNCFS-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=CC(C(=O)O)=N2

Computed Properties

• Exact Mass: 167.99934855g/mol
• Monoisotopic Mass: 167.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.8Ų

Additional information on pyrazolo3,2-b1,3thiazole-6-carboxylic acid

Pyrazolo[3,2-b][1,3]thiazole-6-carboxylic Acid (CAS No. 2219369-73-8): An Emerging Compound in Medicinal Chemistry

Pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid (CAS No. 2219369-73-8) is a promising compound in the field of medicinal chemistry, drawing significant attention due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic compounds and is characterized by its pyrazolo-thiazole core, which has been extensively studied for its diverse pharmacological properties.

The pyrazolo[3,2-b][1,3]thiazole scaffold is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent research has highlighted the potential of this scaffold in the development of novel therapeutic agents for a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid derivative specifically has shown promising results in preclinical studies, demonstrating potent inhibitory activity against key enzymes involved in disease pathways.

In the context of cancer research, pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid has been investigated for its ability to inhibit specific kinases that play crucial roles in tumor growth and progression. Kinases are key regulators of cellular signaling pathways and are often dysregulated in cancer cells. By targeting these kinases, pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid can potentially disrupt the aberrant signaling that drives cancer cell proliferation and survival. Preclinical studies have shown that this compound exhibits selective inhibition of certain kinases with minimal off-target effects, making it a promising candidate for further development as an anticancer agent.

Beyond cancer research, pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid has also shown potential in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the progressive loss of neuronal function and are associated with various molecular mechanisms, including oxidative stress and protein misfolding. Studies have indicated that pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid can modulate these mechanisms by acting on specific targets involved in neuroprotection and neuroinflammation. For instance, it has been shown to reduce oxidative stress and inhibit the aggregation of toxic protein species, thereby protecting neuronal cells from damage.

Infectious diseases represent another area where pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid has demonstrated potential therapeutic applications. The compound has been evaluated for its antimicrobial properties against various pathogens, including bacteria and viruses. Preliminary studies have shown that it can inhibit the growth of certain bacteria by disrupting essential metabolic pathways or interfering with cell wall synthesis. Additionally, it has exhibited antiviral activity by inhibiting viral replication enzymes or blocking viral entry into host cells. These findings suggest that pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid could be a valuable lead compound for the development of new antimicrobial agents.

The synthesis of pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid involves several well-established chemical reactions that allow for the efficient production of this compound on a laboratory scale. Key steps in the synthesis include the formation of the pyrazolothiazole core through cyclization reactions and subsequent functionalization to introduce the carboxylic acid group. The modular nature of this synthetic route enables chemists to introduce various substituents at different positions on the scaffold, thereby fine-tuning the compound's biological properties for specific therapeutic applications.

Recent advances in computational chemistry have also contributed to our understanding of pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid's structure-activity relationships (SAR). Molecular modeling studies have provided insights into how specific structural modifications can enhance or modulate the compound's biological activity. For example, substituents at specific positions on the pyrazolothiazole ring have been shown to influence binding affinity to target proteins or improve pharmacokinetic properties such as solubility and metabolic stability. These computational tools are invaluable in guiding the rational design of more potent and selective derivatives of pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid.

Clinical trials are an essential step in translating preclinical findings into therapeutic reality. While pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid is still in early stages of development as a drug candidate, several related compounds with similar scaffolds have entered clinical trials for various indications. These trials aim to evaluate safety profiles and efficacy endpoints in human subjects. Positive results from these trials could pave the way for further clinical development of pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid or its derivatives as novel therapeutic agents.

In conclusion, pyrazolo[3,2-b][1,3]thiazole-6-carboxylic acid (CAS No. 2219369-73-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.